Cas no 2172615-91-5 (tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2172615-91-5
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6027554
• PubChem ID: 165530110
• Update Time: 2025-10-30

tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate
• 2172615-91-5
• EN300-1460113

• Inchi： 1S/C15H25NO4/c1-10(2)12-7-11(8-13(17)19-6)9-16(12)14(18)20-15(3,4)5/h8,10,12H,7,9H2,1-6H3/b11-8-
• InChI Key： RQLAGJBVKQRYJY-FLIBITNWSA-N
• SMILES： O(C(C)(C)C)C(N1C/C(=C\C(=O)OC)/CC1C(C)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate

tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172615-91-5): A Comprehensive Overview

tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172615-91-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug design. The (4Z)-4-(2-methoxy-2-oxoethylidene) moiety introduces a conjugated system that can influence the compound's electronic properties and reactivity. Additionally, the pyrrolidine ring, a common motif in bioactive molecules, contributes to the compound's overall conformational flexibility and binding affinity to biological targets.

Recent studies have focused on the synthesis and characterization of tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions to achieve high yields and stereoselectivity. For instance, a palladium-catalyzed cross-coupling reaction has been successfully employed to construct the (4Z)-4-(2-methoxy-2-oxoethylidene) moiety with excellent regiocontrol. This method not only simplifies the synthetic route but also enhances the overall efficiency of the process.

In terms of biological activity, tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate has demonstrated significant promise as a potential inhibitor of specific enzymes involved in disease pathways. For example, it has been shown to inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. This inhibition could have therapeutic implications for treating various cancers and inflammatory diseases.

Moreover, computational studies have provided insights into the molecular interactions of tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate with its target proteins. Molecular docking simulations have revealed that the compound binds to the active site of protein kinases through hydrogen bonding and hydrophobic interactions, thereby disrupting their catalytic activity. These findings underscore the importance of structural optimization to enhance binding affinity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate in human subjects. Preliminary results have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying new drug targets. For instance, it has been used to investigate the role of protein kinases in signal transduction pathways and cell cycle regulation.

The future prospects for tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-yl)pyrrolidine-1-carboxylate are promising. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to develop more efficient synthetic methods for large-scale production. Additionally, efforts are being made to identify synergistic combinations with other therapeutic agents to enhance treatment outcomes.

In conclusion, tert-butyl (4Z)-4-(2-methoxy-2-oxoethylidene)-2-(propan-2-y l)pyrrolidine -1-carboxy late (CAS No. 217 76 615 -9 1 -5 ) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for developing novel therapeutic agents and advancing our understanding of complex biological processes.